Cas no 7714-93-4 (Benzenemethanol, a-[(methylthio)methyl]-)

Benzenemethanol, a-[(methylthio)methyl]- structure
7714-93-4 structure
Product Name:Benzenemethanol, a-[(methylthio)methyl]-
CAS No:7714-93-4
MF:C9H12OS
MW:168.255981445313
CID:536617
PubChem ID:3014579
Update Time:2025-04-19

Benzenemethanol, a-[(methylthio)methyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol, a-[(methylthio)methyl]-
    • 2-methylsulfanyl-1-phenylethanol
    • Α-((METHYLTHIO)METHYL)BENZYL ALCOHOL
    • 1-Phenyl-2-(methylthio)ethanol
    • 7714-93-4
    • 2-(Methylsulfanyl)-1-phenylethan-1-ol
    • DTXSID70998389
    • Benzenemethanol, alpha-((methylthio)methyl)-
    • Benzyl alcohol, alpha-((methylthio)methyl)-
    • alpha-((Methylthio)methyl)benzenemethanol
    • AKOS010251162
    • SCHEMBL12727862
    • Inchi: 1S/C9H12OS/c1-11-7-9(10)8-5-3-2-4-6-8/h2-6,9-10H,7H2,1H3
    • InChI Key: IBAHCMMJUMZGSF-UHFFFAOYSA-N
    • SMILES: S(C)CC(C1C=CC=CC=1)O

Computed Properties

  • Exact Mass: 168.06088618g/mol
  • Monoisotopic Mass: 168.06088618g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 99.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 45.5Ų
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